Cas no 346729-51-9 (1-(4-methyl-3-nitrophenyl)piperazine)

• Product Name: 1-(4-methyl-3-nitrophenyl)piperazine
• CAS No: 346729-51-9
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 1111275
• PubChem ID: 4738804
• Update Time: 2025-04-20

1-(4-methyl-3-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)-Piperazine
• 1-(4-methyl-3-nitrophenyl)piperazine
• DB-102721
• AKOS003587636
• EN300-1829385
• SCHEMBL2921548
• 1-(4-methyl-3-nitro-phenyl)-piperazine
• MWSJNAFFWBQRPQ-UHFFFAOYSA-N
• GS1678
• CS-0279696
• 346729-51-9
• DTXSID801289885

• Inchi： 1S/C11H15N3O2/c1-9-2-3-10(8-11(9)14(15)16)13-6-4-12-5-7-13/h2-3,8,12H,4-7H2,1H3
• InChI Key： MWSJNAFFWBQRPQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 221.11655
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 58.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines